![molecular formula C23H23N3O3 B2611441 2-(3,4-dimethoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one CAS No. 1326853-53-5](/img/structure/B2611441.png)
2-(3,4-dimethoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
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Description
2-(3,4-dimethoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is a useful research compound. Its molecular formula is C23H23N3O3 and its molecular weight is 389.455. The purity is usually 95%.
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Scientific Research Applications
Structural and Tautomeric Studies
Tautomerism and Crystallography
The annular tautomerism of curcuminoid NH-pyrazoles, including derivatives similar to the compound of interest, has been explored through X-ray crystallography and NMR spectroscopy. These studies provide insights into the stability of different tautomers and their interactions, which are crucial for understanding the compound's behavior in various environments (Cornago et al., 2009).
Anticancer and Antimicrobial Applications
Cytotoxic Activity
Research on carboxamide derivatives of benzo[b][1,6]naphthyridines, which share structural similarities with the query compound, revealed potent cytotoxic activities against several cancer cell lines. This indicates the potential of similar compounds in cancer research and therapy (Deady et al., 2003).
Antimicrobial and Antifungal Activity
Derivatives of pyrazoline and pyrazole, including those with benzothiazole moieties, have shown promising antimicrobial and antifungal properties. This suggests their applicability in developing new antimicrobial agents (Amir et al., 2012).
Photophysical and Electrochemical Properties
Photophysical Properties
Studies on pyrazoline derivatives have focused on their absorption and fluorescence properties, revealing that these compounds exhibit positive solvatochromism behavior. This makes them potential candidates for applications in dye-sensitive devices or sensors (Şenol et al., 2020).
Electrochemical Properties
Research on complexes with pyrazolate ligands, similar in structure to the compound of interest, has explored their electrochemical properties, suggesting applications in catalysis and as components in electronic devices (Ma et al., 2005).
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-1,2,3,3a-tetrahydropyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O3/c1-15-5-6-16(2)18(11-15)14-25-9-10-26-20(23(25)27)13-19(24-26)17-7-8-21(28-3)22(12-17)29-4/h5-12,19-20,24H,13-14H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWGQZTDRGFMJKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CN2C=CN3C(C2=O)CC(N3)C4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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